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Compound of Interest

Compound Name: Mercurous acetate

Cat. No.: B3275885

In-Depth Technical Guide to Mercurous Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mercurous acetate, with the chemical formula Hg2(CH3zCOO)2, is an inorganic compound of
mercury in the +1 oxidation state. It is a light-sensitive, white crystalline solid that finds
application as a laboratory reagent. This technical guide provides a comprehensive overview of
its chemical properties, structure, synthesis, and handling, with a focus on data and
experimental procedures relevant to a research and development setting.

Chemical and Physical Properties

Mercurous acetate is distinct from its mercuric (Hg2*) counterpart. Its properties are
summarized in the tables below.

General Properties
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Property Value Reference
Chemical Formula CaHeHg204 [1]
Molecular Weight 519.27 g/mol [1]
Appearance Colorless scales or plates [11[2]

Odor Odor of vinegar [2]

Physical Properties

Property Value Reference
Density 3.27 g/lcm?3 [1]

Solubility in Water

0.75g/100 mL at 12 °C

[1]

Solubility in other solvents

Insoluble in alcohol and ether;

Soluble in dilute nitric acid

[1](2]

Decomposition

Decomposes in boiling water
and upon exposure to light to
form mercury and mercuric
acetate. Chars without melting

upon heating.

[1](21[3]

Chemical Structure

Mercurous acetate is an ionic compound consisting of the mercurous cation, [Hgz]?*, and two

acetate anions, CHsCOO~. The defining feature of the mercurous ion is the covalent bond

between the two mercury atoms.

Crystal Structure

The crystal structure of mercurous acetate has been determined by synchrotron X-ray

diffraction.[4][5] It crystallizes in the monoclinic system with the space group C2/m.[4] The

structure consists of discrete, centrosymmetric molecules of Hg2(OOCCHs3)2.

Key crystallographic data is presented in the table below:
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Parameter Value Reference
Crystal System Monoclinic [4]
Space Group C2/m [4]

, , _ a=5.133(3) A, b =5.866(3) A,
Unit Cell Dimensions [4115]
c =12.202(6) A, B = 99.779(7)°

Hg-Hg bond distance 2.5202(15) A [4]

Hg-O bond distance 2.152(12) A [4]

These discrete Hg2(OOCCHS3)2 units are linked into infinite ribbons by weaker, longer Hg-O
interactions of 2.6802(12) A.[4]

Molecular Structure Diagram

Caption: Molecular structure of mercurous acetate with bond lengths.

Spectroscopic Properties

Vibrational spectroscopy provides further insight into the structure of mercurous acetate. The
Raman and infrared spectra are characterized by vibrations of the acetate group and the
unique Hg-Hg bond.
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Wavenumber (cm~?) Assignment Technique

Data not available in search

Hg-Hg stretch Raman
results
Data not available in search

Hg-O stretch Raman, IR
results
Data not available in search

C=0 stretch (acetate) IR
results
Data not available in search

C-C stretch (acetate) IR
results
Data not available in search ]

CHs deformation (acetate) IR

results

Note: Specific spectral data was not available in the provided search results. The table
indicates the expected vibrational modes.

Experimental Protocols
Synthesis of Mercurous Acetate

A reliable method for the preparation of pure mercurous acetate involves the reduction of
mercuric acetate.

Reaction:

2 Hg(CHsCOO)2 + CsHsCH(OH)C(O)CsHs — Hgz(CH3COO)z + 2 CH3COOH +
CsHsC(0)C(0)CeHs

Materials:
e Mercuric acetate (Hg(CHsCOO)2)
e Benzoin

e Anhydrous methyl alcohol

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3275885?utm_src=pdf-body
https://www.benchchem.com/product/b3275885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:[3]

Dissolve mercuric acetate in a minimal amount of anhydrous methyl alcohol.
 In a separate flask, dissolve benzoin in a minimal amount of anhydrous methyl alcohol.
e Add the benzoin solution to the mercuric acetate solution.

» Heat the mixture under reflux. A colorless, crystalline solid of mercurous acetate will begin

to precipitate.

 After refluxing for a suitable period (e.g., 6 hours), cool the mixture and collect the precipitate
by filtration.

e Wash the collected solid with hot methyl alcohol to remove any unreacted starting materials
and byproducts.

e Dry the purified mercurous acetate.
Yield: Approximately 80% conversion of mercuric acetate.[3]

Purity Analysis: The purity of the synthesized mercurous acetate can be confirmed by
determining its mercury content. The theoretical mercury percentage in Hg2(CHsCOO): is
77.2%.[3]

Logical Workflow for Synthesis

i lercuric Acetate
i ethanol | |
Mix Solutions Heat under Reflux Rrecipiationjof Cool Mixture Filter Precipitate ‘Wash with hot Methanol Dry Product
Mercurous Acetate
Dissolve B in

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of mercurous acetate.
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Safety and Handling

Mercurous acetate is a highly toxic compound and should be handled with extreme caution in
a well-ventilated fume hood.[1]

 Toxicity: Toxic by ingestion, inhalation, and skin absorption.

o Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety
goggles, and a lab coat.

e Handling: Avoid creating dust.
o Storage: Store in a cool, dry, dark place in a tightly sealed container, as it is light-sensitive.

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

Conclusion

This technical guide has provided a detailed overview of the chemical properties and structure
of mercurous acetate, along with a reliable experimental protocol for its synthesis. The
provided data, presented in clear tables and a structural diagram, serves as a valuable
resource for researchers and professionals in the fields of chemistry and drug development.
Due to its high toxicity, all handling and experimental procedures must be conducted with
appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3275885#mercurous-acetate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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